4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile

• IUPAC Name: 4-[2-[2-(1,2,4-triazol-1-yl)ethoxy]ethoxy]benzonitrile
• InChI: InChI=1S/C13H14N4O2/c14-9-12-1-3-13(4-2-12)19-8-7-18-6-5-17-11-15-10-16-17/h1-4,10-11H,5-8H2
• InChI Key: OXPZEWJSRGPLOY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OCCOCCN2C=NC=N2
• Molecular Formula: C13H14N4O2
• Molecular Weight: 258.28 g/mol

Description

4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile (TAK-659) is a small molecule inhibitor that targets Bruton's tyrosine kinase (BTK), which is a critical mediator of B-cell receptor signaling. BTK is essential for B-cell development and activation, and its dysregulation is implicated in various B-cell malignancies, including chronic lymphocytic leukemia (CLL) and non-Hodgkin's lymphoma (NHL). TAK-659 is a promising therapeutic agent that has shown significant efficacy in preclinical studies and is currently under clinical investigation.

Mechanism of Action

4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile inhibits BTK by binding to the active site of the enzyme and preventing its phosphorylation and activation. BTK is a critical mediator of B-cell receptor signaling, and its inhibition leads to decreased activation of downstream signaling pathways, including the PI3K/AKT and NF-κB pathways. This ultimately leads to decreased proliferation and survival of malignant B cells.
Biochemical and Physiological Effects:
In preclinical studies, 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has been shown to inhibit BTK activity and downstream signaling pathways, leading to decreased proliferation and survival of malignant B cells. 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has also been shown to induce apoptosis and inhibit migration and invasion of malignant B cells. In addition, 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has been shown to enhance the activity of other targeted agents, such as venetoclax and lenalidomide, in preclinical models.

Advantages and Limitations for Lab Experiments

4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile is a potent and selective inhibitor of BTK, with significant efficacy in preclinical models of B-cell malignancies. However, like all small molecule inhibitors, 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has some limitations. One potential limitation is the development of resistance to the drug, which has been observed in some preclinical models. Another limitation is the potential for off-target effects, which can lead to toxicity and adverse effects. However, 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has shown a favorable safety profile in preclinical studies and is currently under clinical investigation.

Future Directions

There are several future directions for the development of 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile and other BTK inhibitors. One direction is the optimization of dosing and scheduling to maximize efficacy and minimize toxicity. Another direction is the development of combination therapies that target multiple signaling pathways to overcome resistance and improve outcomes. Additionally, the identification of predictive biomarkers that can guide patient selection and treatment decisions is an important area of future research. Finally, the development of novel BTK inhibitors with improved potency, selectivity, and pharmacokinetic properties is an ongoing area of research.

Scientific Research Applications

4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has been extensively studied in preclinical models of B-cell malignancies, including CLL and NHL. In these studies, 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has shown potent inhibition of BTK activity and downstream signaling pathways, leading to decreased proliferation and survival of malignant B cells. 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has also demonstrated synergy with other targeted agents, such as venetoclax and lenalidomide, in preclinical models. These findings suggest that 4-{2-[2-(1H-1,2,4-triazol-1-yl)ethoxy]ethoxy}benzonitrile has the potential to be an effective therapeutic agent for the treatment of B-cell malignancies.